Cas no 1023595-18-7 ((2-cyanothiophen-3-yl)boronic acid)

• Product Name: (2-cyanothiophen-3-yl)boronic acid
• CAS No: 1023595-18-7
• MF: C₅H₄BNO₂S
• MW: 152.966759681702
• CID: 4568298
• PubChem ID: 57747288
• Update Time: 2025-08-03

(2-cyanothiophen-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-cyanothiophen-3-yl)boronic acid
• 2-Cyano-3-thiopheneboronic acid

• Inchi： 1S/C5H4BNO2S/c7-3-5-4(6(8)9)1-2-10-5/h1-2,8-9H
• InChI Key： RFWCHPVGCQCEQB-UHFFFAOYSA-N
• SMILES： B(C1C=CSC=1C#N)(O)O

Computed Properties

• Exact Mass: 153.00558g/mol
• Monoisotopic Mass: 153.00558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.97g/mol
• Topological Polar Surface Area: 92.5Ų